Cas no 1602681-64-0 (3-{1-(iodomethyl)-4-propylcyclohexyloxy}oxetane)

• Product Name: 3-{1-(iodomethyl)-4-propylcyclohexyloxy}oxetane
• CAS No: 1602681-64-0
• MF: C₁₃H₂₃IO₂
• MW: 338.224996805191
• CID: 6199607
• PubChem ID: 102607671
• Update Time: 2025-05-20

3-{1-(iodomethyl)-4-propylcyclohexyloxy}oxetane Chemical and Physical Properties

Names and Identifiers

• 3-{1-(iodomethyl)-4-propylcyclohexyloxy}oxetane
• EN300-1135367
• 1602681-64-0
• 3-{[1-(iodomethyl)-4-propylcyclohexyl]oxy}oxetane

• Inchi： 1S/C13H23IO2/c1-2-3-11-4-6-13(10-14,7-5-11)16-12-8-15-9-12/h11-12H,2-10H2,1H3
• InChI Key： HLJNDCKRHYCDAA-UHFFFAOYSA-N
• SMILES： ICC1(CCC(CCC)CC1)OC1COC1

Computed Properties

• Exact Mass: 338.07428g/mol
• Monoisotopic Mass: 338.07428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 18.5Ų

Additional information on 3-{1-(iodomethyl)-4-propylcyclohexyloxy}oxetane

3-{1-(Iodomethyl)-4-propylcyclohexyloxy}oxetane: A Comprehensive Overview

The compound 3-{1-(Iodomethyl)-4-propylcyclohexyloxy}oxetane, identified by the CAS number 1602681-64-0, is a highly specialized organic molecule with unique structural and functional properties. This compound has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology due to its versatile applications and intriguing chemical behavior. The molecule's structure, which includes an oxetane ring, a cyclohexyl group, and an iodomethyl substituent, contributes to its distinctive reactivity and potential utility in various industrial and therapeutic contexts.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as transition metal-catalyzed cross-coupling reactions and stereoselective synthesis techniques. These methods have not only improved the yield and purity of the compound but also facilitated its structural characterization using advanced analytical tools like nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography.

The oxetane ring in 3-{1-(Iodomethyl)-4-propylcyclohexyloxy}oxetane is a key structural feature that imparts unique electronic and steric properties to the molecule. Oxetanes are three-membered cyclic ethers known for their high ring strain, which can be harnessed in various chemical transformations. The presence of the iodomethyl group further enhances the compound's reactivity, making it a valuable precursor in organic synthesis. Recent studies have demonstrated its utility in the construction of bioactive molecules, where its iodomethyl group serves as a reactive handle for subsequent functionalization.

The cyclohexyl group attached to the oxetane ring introduces additional complexity to the molecule's structure, contributing to its stability and solubility properties. This group also plays a crucial role in modulating the compound's pharmacokinetic profile, making it an attractive candidate for drug delivery systems. Researchers have explored its potential as a building block for developing novel pharmaceutical agents, particularly in the context of targeted drug delivery and controlled-release formulations.

In terms of applications, 3-{1-(Iodomethyl)-4-propylcyclohexyloxy}oxetane has shown promise in materials science, where it can be used as a precursor for synthesizing advanced polymers and materials with tailored mechanical properties. Its ability to undergo various chemical transformations makes it a versatile intermediate in polymer synthesis, enabling the creation of materials with enhanced durability, flexibility, and thermal stability.

From an environmental standpoint, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Recent studies have investigated its biodegradation under various conditions, revealing that it undergoes hydrolytic cleavage under specific pH and temperature conditions. These findings are essential for developing sustainable practices for handling and disposing of this compound in industrial settings.

In conclusion, 3-{1-(Iodomethyl)-4-propylcyclohexyloxy}oxetane represents a fascinating example of modern organic chemistry's ability to design and synthesize complex molecules with tailored properties. Its unique structure, reactivity, and potential applications across multiple disciplines underscore its importance as a valuable research tool and industrial material. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly significant role in advancing scientific knowledge and technological innovation.